Cas no 1804151-07-2 (7-Hydroxy-5-trifluoromethoxy-1H-benzimidazole)

• Product Name: 7-Hydroxy-5-trifluoromethoxy-1H-benzimidazole
• CAS No: 1804151-07-2
• MF: C₈H₅F₃N₂O₂
• MW: 218.132712125778
• CID: 4825148
• Update Time: 2025-10-29

7-Hydroxy-5-trifluoromethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy-5-trifluoromethoxy-1H-benzimidazole

• Inchi： 1S/C8H5F3N2O2/c9-8(10,11)15-4-1-5-7(6(14)2-4)13-3-12-5/h1-3,14H,(H,12,13)
• InChI Key： DTTFQKKCCGPXDJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C2=C(C=1)NC=N2)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• XLogP3: 2.3
• Topological Polar Surface Area: 58.1

Additional information on 7-Hydroxy-5-trifluoromethoxy-1H-benzimidazole

Exploring 7-Hydroxy-5-trifluoromethoxy-1H-benzimidazole (CAS No. 1804151-07-2): Properties, Applications, and Future Prospects

7-Hydroxy-5-trifluoromethoxy-1H-benzimidazole (CAS No. 1804151-07-2) is a specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and hydroxy functional groups, exhibits remarkable chemical stability and bioactivity. Researchers are increasingly focusing on this molecule due to its potential in drug discovery and material science applications.

The structural features of 7-Hydroxy-5-trifluoromethoxy-1H-benzimidazole make it particularly interesting for medicinal chemistry. The presence of the trifluoromethoxy group enhances its lipophilicity, potentially improving membrane permeability in biological systems. This characteristic has led to investigations into its use as a pharmacophore in developing new therapeutic agents, particularly for targeting enzyme inhibition pathways.

In recent years, the demand for fluorinated organic compounds like 7-Hydroxy-5-trifluoromethoxy-1H-benzimidazole has surged, driven by their unique properties in pharmaceutical applications. The fluorine atom incorporation often leads to improved metabolic stability and enhanced binding affinity to biological targets. This compound's CAS number 1804151-07-2 has become increasingly searched in scientific databases, reflecting growing research interest.

The synthesis of 7-Hydroxy-5-trifluoromethoxy-1H-benzimidazole typically involves multi-step organic reactions, with careful control of reaction conditions to achieve high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. Recent advancements in green chemistry approaches have also been explored to optimize its production process.

Beyond pharmaceutical applications, 7-Hydroxy-5-trifluoromethoxy-1H-benzimidazole shows promise in material science. Its molecular structure suggests potential utility in developing organic electronic materials or as a building block for metal-organic frameworks (MOFs). The compound's thermal stability and electronic properties make it an interesting candidate for these emerging technologies.

Quality control standards for CAS 1804151-07-2 are stringent, with specifications typically including purity levels ≥98% for research applications. Storage recommendations generally advise protection from moisture and light, with optimal conditions at room temperature in airtight containers. These handling protocols ensure the compound's stability for extended periods.

The global market for benzimidazole derivatives like 7-Hydroxy-5-trifluoromethoxy-1H-benzimidazole is experiencing steady growth, driven by increasing R&D investments in pharmaceutical and agricultural sectors. Patent analysis reveals growing intellectual property activity surrounding similar compounds, indicating their commercial potential. Researchers are particularly interested in structure-activity relationship studies of this molecule class.

Safety assessments of 7-Hydroxy-5-trifluoromethoxy-1H-benzimidazole indicate it should be handled with standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during manipulation. Material safety data sheets provide detailed handling instructions for this chemical entity.

Future research directions for CAS 1804151-07-2 may explore its potential in targeted drug delivery systems or as a scaffold for developing novel antimicrobial agents. The compound's unique structural features offer numerous possibilities for chemical modification, enabling the creation of diverse derivatives with tailored properties. Computational chemistry approaches are increasingly being employed to predict its behavior in various applications.

For researchers sourcing 7-Hydroxy-5-trifluoromethoxy-1H-benzimidazole, verification of the CAS number 1804151-07-2 is crucial to ensure product authenticity. Reputable suppliers typically provide comprehensive analytical data and certificates of analysis. Current market trends show increasing availability of this compound from specialty chemical providers catering to the pharmaceutical research sector.

The environmental fate of fluorinated benzimidazoles like 7-Hydroxy-5-trifluoromethoxy-1H-benzimidazole is an area of active investigation. Recent studies focus on developing biodegradation pathways and assessing ecological impacts. These considerations are becoming increasingly important in the development of new chemical entities across industries.

Analytical method development for 7-Hydroxy-5-trifluoromethoxy-1H-benzimidazole quantification continues to advance, with UHPLC techniques offering improved sensitivity and resolution. These methods are essential for pharmacokinetic studies and quality control in potential pharmaceutical applications. Standard reference materials are becoming more widely available to support these analytical needs.

In conclusion, 7-Hydroxy-5-trifluoromethoxy-1H-benzimidazole (CAS No. 1804151-07-2) represents an important chemical building block with diverse potential applications. Its unique structural features and growing research interest position it as a compound worthy of continued investigation across multiple scientific disciplines. As understanding of its properties and applications deepens, this molecule may play an increasingly significant role in advancing both pharmaceutical and material science innovations.